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Compound of Interest

Compound Name: Kaempferol 7-O-neohesperidoside

Cat. No.: B191661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Kaempferol 7-
O-neohesperidoside as an analytical standard. It includes physicochemical properties,

storage and handling instructions, and validated analytical methodologies for quantification and

identification.

Product Information and Specifications
Kaempferol 7-O-neohesperidoside is a flavonoid glycoside naturally found in various plants,

such as Litchi chinensis.[1][2] It belongs to the flavonol subclass of flavonoids.[3][4] This

compound is utilized as a reference standard for qualitative and quantitative analysis in natural

product chemistry, quality control of herbal products, and pharmacological research.

Table 1: General Specifications
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Property Value

Chemical Name

7-[[2-O-(6-deoxy-α-L-mannopyranosyl)-β-
D-glucopyranosyl]oxy]-3,5-dihydroxy-2-
(4-hydroxyphenyl)-4H-1-benzopyran-4-
one[5]

Synonyms
K 7-neo, 3,4′,5,7-Tetrahydroxyflavone 7-

neohesperidoside[3]

CAS Number 17353-03-6[1][5][6]

Molecular Formula C₂₇H₃₀O₁₅[1][5][7]

Molecular Weight 594.5 g/mol [5][7][8]

Purity ≥95% (HPLC)[5]

| Appearance | Solid[5] |

Physicochemical Data
Understanding the physicochemical properties of the standard is crucial for method

development and sample preparation.

Table 2: Solubility Data

Solvent Solubility Notes

DMSO 4.76 mg/mL (8.01 mM)[1]
May require ultrasonic
warming to fully
dissolve[1]

Methanol Soluble[9] -

Ethanol Soluble[9] -

Acetone Soluble[5][6] -

Chloroform Soluble[5][6] -

Dichloromethane Soluble[5][6] -
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| Water | 2.86 g/L (Predicted)[3] | - |

Table 3: Spectroscopic and Chromatographic Data

Parameter Value

UV λmax 269, 369 nm[5][8]

Mass Spec (Positive ESI) m/z 595 [M+H]⁺[8]

Mass Spec (Negative ESI) m/z 593 [M-H]⁻[8]

| logP | -0.19 to -0.53 (Predicted)[3] |

Storage and Handling
Proper storage and handling are essential to maintain the integrity and stability of the analytical

standard.

Long-Term Storage: Store desiccated at -20°C for long-term stability (≥ 4 years).[5][6]

Short-Term Storage: For routine use, store at <+8°C in a dry, dark place.[4]

Solution Storage: If stock solutions are prepared in advance, store them as aliquots in tightly

sealed vials at -20°C for up to 1 month, or -80°C for up to 6 months.[1][9] Avoid repeated

freeze-thaw cycles.

Handling: Use appropriate personal protective equipment (PPE). Allow the vial to warm to

room temperature before opening to prevent condensation.

Experimental Protocols
The following protocols provide standardized methods for the analysis of Kaempferol 7-O-
neohesperidoside.

This protocol describes a reversed-phase HPLC method for the quantification of Kaempferol
7-O-neohesperidoside.

A. Materials and Reagents
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Kaempferol 7-O-neohesperidoside analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade or Milli-Q)

Formic acid (LC-MS grade)

Methanol (HPLC grade, for sample dissolution)

B. Instrumentation and Columns

HPLC or UPLC system with UV-Vis or DAD detector.

Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[8]

C. Preparation of Solutions

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Standard Stock Solution (1 mg/mL): Accurately weigh 5 mg of Kaempferol 7-O-
neohesperidoside standard and dissolve in 5 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of calibration standards (e.g., 5, 10, 25, 50,

100 µg/mL) by diluting the stock solution with methanol.

D. Chromatographic Conditions

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detection Wavelength: 269 nm[5][8]

Gradient Elution Program:
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

20.0 10 90

25.0 10 90

25.1 95 5

| 30.0 | 95 | 5 |

E. Data Analysis

Construct a calibration curve by plotting the peak area against the concentration of the

working standard solutions.

Perform a linear regression analysis to determine the equation of the line and the correlation

coefficient (R²).

Quantify the amount of Kaempferol 7-O-neohesperidoside in unknown samples by

interpolating their peak areas from the calibration curve.
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Prepare Mobile Phases
(A: 0.1% FA in Water, B: 0.1% FA in ACN)

System Setup & Equilibration
(C18 Column, 30°C, 1.0 mL/min) Prepare Standard Stock & Working Solutions

Inject Standard or Sample (10 µL)

Data Acquisition
(Gradient Elution, Detect at 269 nm)

Data Analysis
(Peak Integration, Calibration Curve)

Quantify Unknown Sample
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Quality Control Logic for Analytical Standard

Receive Standard

Visual Inspection
(Appearance, Color)

Solubility Test
(Confirm in recommended solvents)

Purity Assessment by HPLC-UV
(≥95% Peak Area)

Identity Confirmation
(LC-MS and/or NMR)

 Purity OK 

Quarantine & Reject Standard

 Purity Fail 

Standard Approved for Use

 Identity OK  Identity Fail 
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Simplified Structure of Kaempferol 7-O-neohesperidoside

Kaempferol Aglycone

Neohesperidose Moiety

A Ring

C Ring 5-OH Glucose

 7-O-glycosidic bond 

B Ring

4'-OH

3-OH 4=O Rhamnose

 (1->2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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neohesperidoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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